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Compound of Interest

Compound Name: N-pyridazin-4-ylnitramide

Cat. No.: B15196470 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

Abstract: This technical guide addresses the inquiry for information regarding N-pyridazin-4-
ylnitramide. Despite a comprehensive search, a specific CAS number for N-pyridazin-4-
ylnitramide could not be identified, and no experimental data or protocols are available for this

specific compound in the public domain. This guide, therefore, provides available information

on structurally related pyridazine compounds, offering insights into their synthesis, properties,

and biological activities that may be relevant for researchers interested in this chemical

scaffold.

N-pyridazin-4-ylnitramide: Current Status
A thorough search of chemical databases and scientific literature did not yield a registered CAS

number for N-pyridazin-4-ylnitramide. Consequently, there is no available information on its

synthesis, experimental protocols, quantitative data, or specific biological signaling pathways.

Structurally Related Pyridazine Analogs
While information on N-pyridazin-4-ylnitramide is unavailable, data on other pyridazine

derivatives can provide valuable context for researchers. The pyridazine core is a common

motif in medicinal chemistry, and its derivatives have been explored for a wide range of

pharmacological activities.[1]
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CAS Number: 50681-25-9[2]

Table 1: Physicochemical Data for Pyridazine-4-carboxylic Acid

Property Value Reference

CAS Number 50681-25-9 [2]

Pyridazin-4-ol
CAS Number: 20733-10-2[3][4]

Synonyms: 4-Hydroxypyridazine, 1H-pyridazin-4-one[4]

Molecular Formula: C4H4N2O[3][4]

Molecular Weight: 96.089 g/mol [3]

Table 2: Physicochemical Data for Pyridazin-4-ol

Property Value Reference

CAS Number 20733-10-2 [3][4]

Molecular Formula C4H4N2O [3][4]

Molecular Weight 96.089 g/mol [3]

IUPAC Name pyridazin-4-ol [3]

Synthesis of Pyridazine Derivatives: General
Methodologies
The synthesis of pyridazine derivatives often involves the condensation of dicarbonyl

compounds with hydrazine or its derivatives. While a specific protocol for N-pyridazin-4-
ylnitramide is not available, general synthetic routes for other pyridazine compounds have

been reported. For instance, some pyridazine derivatives are synthesized from 4-(2-(4-

halophenyl)hydrazinyl)-6-phenylpyridazin-3(2H)-ones, which can then be subjected to various
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reactions to introduce different functional groups.[5] Another common precursor is 4,5-dichloro-

3-methyl-1H-pyrazolo[3,4-c]pyridazine, which can be used to synthesize N4,N5-disubstituted

derivatives.[6]

Experimental Workflow: General Synthesis of Pyridazine Derivatives

Caption: A generalized workflow for the synthesis of pyridazine derivatives.

Biological Activities of Pyridazine Scaffolds
Substituted pyridazines have shown a broad spectrum of pharmacological activities, including:

Anti-inflammatory: Certain pyridazinone derivatives have been investigated as anti-

inflammatory agents.[1]

Antimicrobial: Various pyridazine derivatives have been evaluated for their antibacterial and

antifungal properties.[7]

Anticancer: Some pyridazine-based compounds have been synthesized and tested for their

potential as anticancer agents.[1]

Antiviral: Specific pyridazine derivatives have been screened for activity against viruses like

Hepatitis A.[5]

Insecticidal: Amides containing N-pyridylpyrazole moieties have demonstrated insecticidal

activities.[8]

Signaling Pathway: Hypothetical Target for Pyridazine Derivatives

Given the diverse biological activities, pyridazine derivatives could potentially interact with

various cellular signaling pathways. For example, in the context of cancer, they might inhibit

protein kinases or other enzymes crucial for tumor growth.
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Caption: A hypothetical signaling pathway potentially targeted by a pyridazine derivative.

Conclusion
While specific data for N-pyridazin-4-ylnitramide remains elusive, the broader family of

pyridazine derivatives represents a rich area for chemical and pharmacological research. The

information provided on related compounds offers a starting point for researchers interested in

designing and synthesizing novel pyridazine-based molecules with potential therapeutic

applications. Further research is warranted to synthesize and characterize N-pyridazin-4-
ylnitramide to determine its physicochemical properties and biological activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.researchgate.net/figure/Biological-activities-of-pyridazinones_fig3_330206509
https://www.spectrumchemical.com/cas/50681-25-9
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/phenols/mm20733102
https://pubchem.ncbi.nlm.nih.gov/compound/Pyridazin-4-ol
https://www.researchgate.net/publication/312541972_Synthesis_of_Some_New_Pyridazine_Derivatives_for_Anti-HAV_Evaluation
https://pubmed.ncbi.nlm.nih.gov/11310606/
https://pubmed.ncbi.nlm.nih.gov/11310606/
https://www.mdpi.com/1420-3049/28/3/1280
https://www.mdpi.com/1420-3049/17/9/10414
https://www.benchchem.com/product/b15196470#cas-number-for-n-pyridazin-4-ylnitramide
https://www.benchchem.com/product/b15196470#cas-number-for-n-pyridazin-4-ylnitramide
https://www.benchchem.com/product/b15196470#cas-number-for-n-pyridazin-4-ylnitramide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15196470?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15196470?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15196470?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

